molecular formula C13H14BrNO2 B1170257 1(S)-Phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylic acid 3(R)-quinuclidinyl ester monosuccinate CAS No. 180468-37-5

1(S)-Phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylic acid 3(R)-quinuclidinyl ester monosuccinate

Cat. No. B1170257
CAS RN: 180468-37-5
InChI Key:
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Description

1(S)-Phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylic acid 3(R)-quinuclidinyl ester monosuccinate, also known as 1(S)-Phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylic acid 3(R)-quinuclidinyl ester monosuccinate, is a useful research compound. Its molecular formula is C13H14BrNO2. The purity is usually 95%.
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properties

CAS RN

180468-37-5

Product Name

1(S)-Phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylic acid 3(R)-quinuclidinyl ester monosuccinate

Molecular Formula

C13H14BrNO2

Molecular Weight

0

synonyms

1(S)-Phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylic acid 3(R)-quinuclidinyl ester monosuccinate ([R-(R*,R*)]-isomer, monoHCl salt)

Origin of Product

United States

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